1-(3-Phenyl-2-propenyl)-1H-imidazole
Description
1-(3-Phenyl-2-propenyl)-1H-imidazole is a substituted imidazole derivative characterized by a propenyl chain bearing a phenyl group at the 3-position. Imidazole derivatives are widely studied for their biological activities, including antimicrobial, antifungal, and anticancer properties, due to their ability to interact with biological targets via hydrogen bonding and π-π stacking .
Properties
CAS No. |
56643-93-7 |
|---|---|
Molecular Formula |
C12H12N2 |
Molecular Weight |
184.24 g/mol |
IUPAC Name |
1-[(E)-3-phenylprop-2-enyl]imidazole |
InChI |
InChI=1S/C12H12N2/c1-2-5-12(6-3-1)7-4-9-14-10-8-13-11-14/h1-8,10-11H,9H2/b7-4+ |
InChI Key |
VYBGVUDMBNKIDR-QPJJXVBHSA-N |
SMILES |
C1=CC=C(C=C1)C=CCN2C=CN=C2 |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/CN2C=CN=C2 |
Canonical SMILES |
C1=CC=C(C=C1)C=CCN2C=CN=C2 |
Synonyms |
1-(3-phenyl-2-propenyl)-1H-imidazole SQ 80,338 SQ 80338 SQ-80,338 SQ-80338 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
Research Findings and Implications
- Antimicrobial Activity : Imidazole derivatives with diaryl substituents (e.g., 3,5-diaryl-4,5-dihydro-1H-pyrazol-4-yl) exhibit potent activity against Candida albicans and Mycobacterium tuberculosis . The target compound’s phenyl-propenyl group may similarly enhance membrane penetration.
- Drug Delivery: Lipophilic imidazoles like TIO require nanoformulation for bioavailability, suggesting that 1-(3-Phenyl-2-propenyl)-1H-imidazole may also benefit from encapsulation .
- Steric vs. Electronic Effects : Bulky substituents (e.g., trityl) reduce reactivity, while electron-deficient groups (e.g., propargyl) increase susceptibility to oxidation .
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